Cas no 927993-42-8 (2-(4-Methoxybenzyl)amino-4-methyl-1,3-thiazole-5-carboxylic acid)

• Product Name: 2-(4-Methoxybenzyl)amino-4-methyl-1,3-thiazole-5-carboxylic acid
• CAS No: 927993-42-8
• MF: C₁₃H₁₄N₂O₃S
• MW: 278.326861858368
• MDL: MFCD08164622
• CID: 4720172
• PubChem ID: 9149294
• Update Time: 2025-07-21

2-(4-Methoxybenzyl)amino-4-methyl-1,3-thiazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-[(4-methoxybenzyl)amino]-4-methyl-1,3-thiazole-5-carboxylic acid
• 2-((4-Methoxybenzyl)amino)-4-methylthiazole-5-carboxylic acid
• 2-{[(4-methoxyphenyl)methyl]amino}-4-methyl-1,3-thiazole-5-carboxylic acid
• BDBM178037
• STK933872
• BBL030916
• 2-[(4-methoxyphenyl)methylamino]-4-methyl-1,3-thiazole-5-carboxylic Acid
• 5-thiazolecarboxylic acid, 2-[[(4-methoxyphenyl)methyl]amino]-4-methyl-
• 2-{[(4-methoxyphenyl)m
• 2-(4-Methoxybenzyl)amino-4-methyl-1,3-thiazole-5-carboxylic acid

• MDL： MFCD08164622
• Inchi： 1S/C13H14N2O3S/c1-8-11(12(16)17)19-13(15-8)14-7-9-3-5-10(18-2)6-4-9/h3-6H,7H2,1-2H3,(H,14,15)(H,16,17)
• InChI Key： YQXJVEMIWVAHHT-UHFFFAOYSA-N
• SMILES： S1C(C(=O)O)=C(C)N=C1NCC1C=CC(=CC=1)OC

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 308
• Topological Polar Surface Area: 99.7

2-(4-Methoxybenzyl)amino-4-methyl-1,3-thiazole-5-carboxylic acid Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazolecarboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles Thiazolecarboxylic acids and derivatives

Additional information on 2-(4-Methoxybenzyl)amino-4-methyl-1,3-thiazole-5-carboxylic acid

Professional Introduction to 2-(4-Methoxybenzyl)amino-4-methyl-1,3-thiazole-5-carboxylic Acid (CAS No. 927993-42-8)

2-(4-Methoxybenzyl)amino-4-methyl-1,3-thiazole-5-carboxylic acid, with the CAS number 927993-42-8, is a significant compound in the field of pharmaceutical chemistry. This compound belongs to the thiazole derivatives, which have garnered considerable attention due to their diverse biological activities and potential applications in drug development. The structural features of this molecule, particularly the presence of a 4-methoxybenzylamino group and a carboxylic acid moiety, contribute to its unique chemical properties and reactivity. These characteristics make it a valuable intermediate in synthesizing various pharmacologically active agents.

The thiazole core is a heterocyclic compound that has been extensively studied for its pharmacological properties. Thiazole derivatives are known for their antimicrobial, antifungal, anti-inflammatory, and anticancer activities. The specific substitution pattern in 2-(4-Methoxybenzyl)amino-4-methyl-1,3-thiazole-5-carboxylic acid enhances its potential as a building block for more complex drug molecules. The 4-methoxybenzylamino group not only influences the electronic distribution of the molecule but also provides a site for further functionalization, enabling the synthesis of derivatives with tailored biological activities.

In recent years, there has been a growing interest in developing novel thiazole-based drugs due to their favorable pharmacokinetic properties and low toxicity. Research has shown that thiazole derivatives can interact with various biological targets, making them promising candidates for treating a wide range of diseases. For instance, studies have demonstrated that certain thiazole compounds can inhibit the growth of cancer cells by targeting specific enzymes and signaling pathways involved in cell proliferation and survival. The carboxylic acid group in 2-(4-Methoxybenzyl)amino-4-methyl-1,3-thiazole-5-carboxylic acid also provides a handle for further chemical modifications, allowing researchers to explore new therapeutic strategies.

The synthesis of 2-(4-Methoxybenzyl)amino-4-methyl-1,3-thiazole-5-carboxylic acid involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The process typically begins with the condensation of appropriate precursors to form the thiazole ring, followed by functionalization at the 4-position with a 4-methoxybenzylamino group. The introduction of the carboxylic acid moiety at the 5-position is achieved through subsequent oxidation or carboxylation reactions. Each step must be carefully monitored using analytical techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and high-performance liquid chromatography (HPLC) to confirm the structural integrity of the intermediate products.

The chemical stability of 2-(4-Methoxybenzyl)amino-4-methyl-1,3-thiazole-5-carboxylic acid is another critical factor that must be considered during its synthesis and storage. Thiazole derivatives can be sensitive to environmental conditions such as moisture and light, which can lead to degradation or unwanted side reactions. Therefore, it is essential to handle this compound under inert conditions and store it in appropriate containers to maintain its integrity. Additionally, researchers must consider the solubility and bioavailability of the compound when designing experiments or developing drug formulations.

In conclusion, 2-(4-Methoxybenzyl)amino-4-methyl-1,3-thiazole-5-carboxylic acid (CAS No. 927993-42-8) is a versatile compound with significant potential in pharmaceutical research and development. Its unique structural features make it an excellent candidate for synthesizing novel drug molecules with diverse biological activities. As research in thiazole derivatives continues to advance, compounds like this one will play an increasingly important role in developing new treatments for various diseases.